Cas no 1353987-36-6 ([(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1353987-36-6
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 2159397
• Update Time: 2025-06-18

[(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid
• 2-(((1-Benzylpyrrolidin-2-yl)methyl)(cyclopropyl)amino)acetic acid
• (S)-2-(((1-Benzylpyrrolidin-2-yl)methyl)(cyclopropyl)amino)acetic acid
• AM94902
• [(1-benzylpyrrolidin-2-ylmethyl)cyclopropylamino]acetic acid

• Inchi： 1S/C17H24N2O2/c20-17(21)13-19(15-8-9-15)12-16-7-4-10-18(16)11-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2,(H,20,21)
• InChI Key： GUPGPRWNTRUAQX-UHFFFAOYSA-N
• SMILES： OC(CN(CC1CCCN1CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 351
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid

Professional Introduction to [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic Acid (CAS No. 1353987-36-6)

[(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid, with the CAS number 1353987-36-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a benzyl-pyrrolidinylmethyl moiety and a cyclopropyl-amino group, makes it a versatile scaffold for medicinal chemistry innovation.

The structural complexity of [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid lends itself to diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities. In recent years, there has been a growing emphasis on the exploration of such heterocyclic compounds in the quest for new pharmacophores. The benzyl-pyrrolidin-2-ylmethyl segment, in particular, is known for its ability to enhance binding affinity and selectivity in drug-receptor interactions, making it a valuable component in the design of small-molecule inhibitors.

Current research in the field of medicinal chemistry highlights the importance of cyclopropyl-containing scaffolds due to their unique steric and electronic properties. These features can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. The incorporation of a cyclopropyl group in [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid not only contributes to its structural diversity but also opens up possibilities for modulating its biological effects. This compound has been studied as a potential lead molecule in the development of treatments for various diseases, including neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid and biological targets. These studies have revealed that the compound exhibits promising binding properties to certain enzymes and receptors, suggesting its utility as an intermediate in the synthesis of more potent and selective drugs. The acetic acid moiety, while seemingly simple, plays a crucial role in determining the solubility and metabolic stability of the molecule, which are critical factors in drug development.

The synthesis of [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent regulatory standards. The synthetic pathways developed for this compound serve as valuable templates for the preparation of structurally related molecules with similar biological activities.

In vitro and in vivo studies have provided preliminary evidence supporting the therapeutic potential of [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid. Research indicates that this compound demonstrates inhibitory effects on certain enzymatic targets associated with disease pathways. For instance, studies have shown that derivatives of this scaffold exhibit anti-inflammatory properties by modulating cytokine production and immune cell signaling. Additionally, preclinical trials have explored its potential as a treatment for neurological disorders, where its ability to interact with specific neurotransmitter receptors is being investigated.

The growing interest in structure-based drug design has positioned [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid as a key candidate for further development. High-throughput screening (HTS) campaigns have been conducted to identify novel derivatives with enhanced pharmacological profiles. These efforts have led to the discovery of several promising lead compounds that are currently undergoing optimization. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process by predicting molecular properties and identifying optimal candidates for experimental validation.

The future prospects for [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics that address unmet medical needs.

In conclusion, [(1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid (CAS No. 1353987-36-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery efforts. With continued research and development, this compound holds great promise for contributing to innovative treatments across multiple therapeutic areas.